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Compound of Interest

Compound Name: 5-Nitroisophthalic acid

Cat. No.: B126730

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the melting and boiling points of 5-
Nitroisophthalic acid (CAS No. 618-88-2), a key intermediate in the pharmaceutical and dye
industries.[1] This document outlines the experimentally determined physical constants,
detailed methodologies for their measurement, and a logical workflow for these analytical
procedures.

Core Physicochemical Data

The accurate determination of melting and boiling points is crucial for the identification, purity
assessment, and process control of chemical substances.[2] The following table summarizes
the reported values for 5-Nitroisophthalic acid.
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Physical Property Value Notes

Melting Point 259-261 °C [11[3114115]

260-264 °C [6][7][8]

261 °C

Boiling Point ~350.79 °C Rough Estimate[1][3]

473.7 °C at 760 mmHg

Note: The variability in reported melting points can be attributed to differences in experimental
conditions and sample purity. The boiling point is often estimated as the compound may
decompose at higher temperatures.

Experimental Protocols

The following sections detail the standard laboratory procedures for the determination of the
melting and boiling points of a solid compound like 5-Nitroisophthalic acid.

Melting Point Determination: Capillary Method

The capillary method is a widely used and reliable technique for determining the melting point
of a solid organic compound.[9]

Principle: A small, powdered sample of the substance is heated at a controlled rate in a
capillary tube. The temperature range from the first appearance of liquid to the complete
liquefaction of the sample is recorded as the melting point range.[10] Pure crystalline solids
typically exhibit a sharp melting point range of 0.5-1.0°C.

Apparatus:
» Melting point apparatus (e.g., Mel-Temp or DigiMelt)[11]
e Capillary tubes (sealed at one end)

e Mortar and pestle or spatula for sample preparation[11]
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o Thermometer (calibrated)

Procedure:

Sample Preparation: A small amount of dry 5-Nitroisophthalic acid is finely powdered.[9]

o Capillary Tube Packing: The open end of a capillary tube is pressed into the powdered
sample, and the tube is tapped gently to pack the solid into the closed end. The sample
height should be 2-4 mm.[10]

o Apparatus Setup: The packed capillary tube is placed into the heating block of the melting
point apparatus.[9]

e Heating:

o For an unknown sample, a rapid heating rate (10-20°C/minute) is used to determine an
approximate melting range.[10][11]

o The apparatus is then allowed to cool. For a precise measurement, the sample is heated
rapidly to about 10-15°C below the approximate melting point.[10]

o The heating rate is then reduced to 1-2°C per minute to allow for thermal equilibrium
between the sample, heating block, and thermometer.

o Observation and Recording: The temperature at which the first drop of liquid appears is
recorded as the beginning of the melting range. The temperature at which the entire sample
becomes a clear liquid is recorded as the end of the melting range.[10]

Boiling Point Determination: Micro-Boiling Point Method

For small quantities of a substance or for high-boiling point compounds where distillation is not
practical, the micro-boiling point (or Siwoloboff method) is employed.[12]

Principle: A small sample in a test tube containing an inverted capillary tube is heated. As the
temperature rises, the air trapped in the capillary expands and escapes. At the boiling point, the
vapor pressure of the liquid equals the atmospheric pressure, and a steady stream of bubbles
emerges from the capillary. Upon cooling, the vapor pressure drops, and the liquid is drawn into
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the capillary tube. The temperature at which the liquid enters the capillary is the boiling point.
[12][13]

Apparatus:

Small test tube or fusion tube[14]

Capillary tube (sealed at one end)[14]

Heating bath (e.g., paraffin oil) or an aluminum block[14]
Thermometer (calibrated)

Hot plate or Bunsen burner

Procedure:

Sample Preparation: A few milliliters of the liquid (if 5-Nitroisophthalic acid were to be
melted) or a solution in a high-boiling solvent is placed in the test tube.

Capillary Tube Placement: A capillary tube, sealed at one end, is placed in the test tube with
its open end downwards.[14]

Apparatus Setup: The test tube is attached to a thermometer and immersed in a heating
bath, ensuring the sample is below the level of the heating medium.

Heating: The heating bath is heated gradually. A continuous and rapid stream of bubbles will
emerge from the inverted capillary tube as the boiling point is reached.[12]

Cooling and Observation: The heating is discontinued, and the apparatus is allowed to cool
slowly. The stream of bubbles will slow down and stop. The temperature at which the liquid
just begins to enter the capillary tube is recorded as the boiling point.[12][13]

Workflow and Logic Diagrams

To visualize the experimental process, the following diagrams created using Graphviz (DOT

language) illustrate the logical flow of determining the melting and boiling points.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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